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Compound of Interest

Compound Name: 3,3-Dimethyl-2-pentanol

Cat. No.: B021356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 3,3-Dimethyl-2-pentanol (CAS RN: 19781-24-9), a branched heptanol isomer. An
understanding of these properties is crucial for applications in chemical synthesis, reaction
engineering, and solvent system modeling, particularly within the pharmaceutical and fine
chemical industries. This document summarizes key quantitative data, details relevant
experimental methodologies, and provides visualizations of experimental workflows.

Core Thermodynamic and Physical Properties

3,3-Dimethyl-2-pentanol is a chiral secondary alcohol with the molecular formula C7H160.[1]
Its branched structure significantly influences its physical and thermodynamic behavior
compared to its linear isomers.
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Property Value Unit Source(s)
Molecular Weight 116.201 g/mol [1]
Boiling Point (at 760

138.3 °C [1]
mmHgQ)
Boiling Point (at

420.65 K [2]
standard pressure)
Density (at 20°C) 0.818 g/cm3 [1]
Refractive Index

1.419 [1]
(n29/D)
Flash Point 42.3 °C [1]
Vapor Pressure (at

2.83 mmHg [1]

25°C)

Table 1: Physical Properties of 3,3-Dimethyl-2-pentanol. This table summarizes key physical

constants for 3,3-Dimethyl-2-pentanol.

Enthalpy, Entropy, and Heat Capacity

Critically evaluated thermodynamic data for 3,3-Dimethyl-2-pentanol is available through the
NIST/TRC Web Thermo Tables (WTT).[3] This data includes ideal gas heat capacity, enthalpy
of vaporization, and enthalpy of formation. While specific experimental values from single

studies are not readily available in publicly accessible literature, the NIST database provides a

comprehensive and reliable source for these parameters across a range of temperatures.
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Thermodynamic Temperature Range N
Phase Data Availability

Property (K)

Isobaric Heat Available as a function
_ Ideal Gas 200 - 1000

Capacity (Cp) of temperature

Enthalpy of o Available as a function
o Liquid-Gas 255 - 589

Vaporization (AH_vap) of temperature

Standard Enthalpy of
Formation (AfH°)

Gas Standard State Available

Standard Enthalpy of

_ Liquid Standard State Available
Formation (AfH°®)

Available as a function
Entropy (S) Ideal Gas 200 - 1000 of temperature and

pressure

Table 2: Availability of Critically Evaluated Thermodynamic Data. This table outlines the
availability of key thermodynamic data for 3,3-Dimethyl-2-pentanol from the NIST/TRC Web
Thermo Tables.

Experimental Protocols

The determination of the thermodynamic properties of volatile organic compounds like 3,3-
Dimethyl-2-pentanol involves several key experimental techniques. The following sections
detail the general methodologies for measuring enthalpy of combustion, vapor pressure, and
heat capacity.

Determination of Enthalpy of Combustion

The standard enthalpy of combustion is a fundamental thermodynamic property, typically
determined using bomb calorimetry.

Methodology:

o Sample Preparation: A precise mass of the liquid sample (3,3-Dimethyl-2-pentanol) is
encapsulated in a combustible container (e.g., a gelatin capsule or a thin-walled glass
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ampule).

Bomb Assembly: The sample is placed in a sample holder within a high-pressure stainless
steel vessel known as a "bomb." A fuse wire is positioned to ensure ignition.

Pressurization: The bomb is purged and then filled with an excess of pure oxygen to a
pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated
container (the calorimeter). The system is allowed to reach thermal equilibrium, and the initial
temperature is recorded precisely.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The
combustion of the sample releases heat, which is transferred to the bomb and the
surrounding water, causing a temperature rise.

Temperature Measurement: The temperature of the water is monitored and recorded at
regular intervals until it reaches a maximum and then begins to cool.

Data Analysis: The heat capacity of the calorimeter system (including the bomb, water, and
stirrer) is predetermined by combusting a standard substance with a known enthalpy of
combustion (e.g., benzoic acid). The heat released by the combustion of the 3,3-Dimethyl-2-
pentanol is calculated from the observed temperature change and the heat capacity of the
calorimeter. Corrections are made for the heat of ignition and any side reactions (e.g., the
formation of nitric acid from residual nitrogen). The standard enthalpy of combustion is then
calculated per mole of the substance.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b021356?utm_src=pdf-body
https://www.benchchem.com/product/b021356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Workflow for Determining

Enthalpy of Combustion

Sample Preparation

Weigh a precise mass of

3,3-Dimethyl-2-pentanol

Y

Encapsulate the sample

Bomb Calorimeter Setup

Place sample in the bomb

Y

Pressurize with

excess oxygen

A

/

Submerge bomb in a

known mass of water

A

/

Allow to reach thermal equilibriu

m and record initial temperature

Combustion an

d Measurement

Ignite the sample

A

/

Monitor and record temperature change

Data A
\

nalysis
4

Calculate heat released using

the calorimeter's heat capacity

Y

Apply corrections for ignition and side reactions

Y

Calculate the standard

enthalpy of combustion

Click to download full resolution via product page

Figure 1: Workflow for determining the enthalpy of combustion.

Determination of Vapor Pressure
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The vapor pressure of a volatile liquid can be measured as a function of temperature using a
static or dynamic method. A common static method involves the use of an isoteniscope or a
simple apparatus with a pressure sensor.

Methodology:

o Apparatus Setup: A flask containing the liquid sample (3,3-Dimethyl-2-pentanol) is
connected to a pressure sensor and a temperature probe. The flask is placed in a
temperature-controlled water or oil bath.

o Degassing: The sample is typically degassed to remove any dissolved air, which would
contribute to the total pressure. This can be achieved by freeze-pump-thaw cycles.

o Equilibrium: The sample is heated to a desired temperature, and the system is allowed to
reach thermal equilibrium, where the rate of vaporization equals the rate of condensation.

o Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured
using the pressure sensor.

o Temperature Variation: The temperature of the bath is varied, and the equilibrium vapor
pressure is measured at each new temperature.

o Data Analysis: The vapor pressure data as a function of temperature can be used to
determine the enthalpy of vaporization using the Clausius-Clapeyron equation.
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Workflow for Vapor Pressure Measurement
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Figure 2: Workflow for vapor pressure measurement.

Determination of Heat Capacity
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The isobaric heat capacity of a liquid can be determined using adiabatic calorimetry or
differential scanning calorimetry (DSC).

Methodology (Adiabatic Calorimetry):

o Calorimeter Setup: A known mass of the liquid sample is placed in a calorimetric vessel,
which is equipped with a heater and a temperature sensor. The vessel is housed within an
adiabatic shield, which is maintained at the same temperature as the vessel to prevent heat
loss.

o Heating: A precisely measured amount of electrical energy is supplied to the heater, causing
the temperature of the sample and the vessel to increase.

o Temperature Measurement: The temperature increase of the sample is carefully measured.

o Calculation: The heat capacity of the sample is calculated from the amount of energy
supplied and the observed temperature rise, after accounting for the heat capacity of the
calorimetric vessel (which is determined in a separate calibration experiment).

o Temperature Dependence: The measurement is repeated over a range of temperatures to
determine the heat capacity as a function of temperature.
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Workflow for Heat Capacity Measurement (Adiabatic Calorimetry)
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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